Cas no 6946-49-2 (2-butoxyethyl 1-hydroxycyclopentane-1-carboxylate)
6946-49-2 structure
Product Name:2-butoxyethyl 1-hydroxycyclopentane-1-carboxylate
CAS No:6946-49-2
MF:C12H22O4
MW:230.300684452057
CID:1737110
PubChem ID:245377
Update Time:2025-04-21
2-butoxyethyl 1-hydroxycyclopentane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-butoxyethyl 1-hydroxycyclopentane-1-carboxylate
- 2-butoxyethyl 1-hydroxycyclopentanecarboxylate
- NSC57326
- AC1L6FQH
- AC1Q68BX
- CTK5C9996
- AR-1D9791
- NSC-57326
- AG-J-32218
- 2-butoxyethyl 1-hydroxycyclopentanecarboxylate; NSC57326; AC1L6FQH; AC1Q68BX; CTK5C9996; AR-1D9791; NSC-57326; AG-J-32218;
- DTXSID40288688
- 6946-49-2
-
- Inchi: 1S/C12H22O4/c1-2-3-8-15-9-10-16-11(13)12(14)6-4-5-7-12/h14H,2-10H2,1H3
- InChI Key: CFGLHIIXIIBIDF-UHFFFAOYSA-N
- SMILES: OC1(C(=O)OCCOCCCC)CCCC1
Computed Properties
- Exact Mass: 230.15186
- Monoisotopic Mass: 230.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.093
- Boiling Point: 319.8°C at 760 mmHg
- Flash Point: 113.1°C
- Refractive Index: 1.485
- PSA: 55.76
- LogP: 1.65140
2-butoxyethyl 1-hydroxycyclopentane-1-carboxylate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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